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Solubility Parameters and Maxima

The table below summarizes the key experimental data for oxolinic acid, which exhibits the unique property

of having two distinct solubility maxima in different mixed solvents at 25°C [1].

Solvent
System

Solubility Parameter at
Maximum (δ₁, MPa¹/²)

Solvent Composition
at Maximum

Observed Phenomenon

Ethanol-Water 30.78 MPa¹/² 80% v/v ethanol Single solubility peak

Ethanol-Ethyl
Acetate

20.90 MPa¹/² 30% v/v ethanol Single solubility peak

Both systems Two unique δ values Two unique
compositions

Multiple (Double)
Solubility Maxima

A plot of the mole fraction solubility of oxolinic acid against the solubility parameter (δ) of the solvent

mixture reveals two clear peaks. This behavior, where a drug exhibits more than one solubility maximum, is

referred to as the "chameleonic effect" [1].
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Experimental Protocols and Methodologies

The following workflow outlines the general process for determining drug solubility parameters, based on

the methodologies cited in the research.

1. Sample Preparation

Use purified drug compound.
Ensure no solid phase changes occur

during equilibration.
2. Solubility Measurement

Use shake-flask method.
Equilibrate drug-solvent mixtures

at constant temperature (e.g., 25°C).
Analyze concentration of saturated

solutions.

3. Solid Phase Analysis

Perform Differential Scanning
Calorimetry (DSC) on solid phase

before and after equilibration
to check for polymorphic changes.

4. Data Modeling

Plot mole fraction solubility
vs. solvent solubility parameter.

Apply extended Hildebrand
solubility approach to model data.

Click to download full resolution via product page

Experimental workflow for determining drug solubility parameters
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Solubility Measurement: The solubility of oxolinic acid was determined using the shake-flask
method at a constant temperature of 25°C. The drug was equilibrated with various binary solvent
mixtures, and the concentration in the saturated solution was analyzed after reaching equilibrium [1].

Solid Phase Analysis: Differential Scanning Calorimetry (DSC) was used to analyze the solid
phase of the drug before and after the solubility experiments. The thermograms showed no significant

changes, confirming that the multiple maxima were not due to polymorphic transformations or solvate
formation [1].

Data Modeling: The experimental data was modeled using a new extension of the Hildebrand
solubility approach. This model successfully reproduced the two observed solubility peaks and was

also validated against data from other drugs showing similar behavior [1].

The Extended Hildebrand Approach

The standard Hildebrand-Scatchard equation for regular solutions often fails to accurately predict solubility

in complex, hydrogen-bonded systems like mixed solvents [1].

The proposed extension incorporates the "chameleonic effect", where the solute's behavior changes based

on the solvent environment. The model was found to provide a more accurate correlation for oxolinic acid's

solubility profile in the studied solvent systems compared to other available models [1].

Fundamental Physicochemical Properties

The table below lists key properties of oxolinic acid that influence its solubility behavior [2] [3].

Property Value Conditions / Notes

Molecular Formula C₁₃H₁₁NO₅ [3]

Melting Point 315 °C [3]

pKa 6.3 At 25°C [3]

Intrinsic Solubility in Water 3.2 mg/L At 20°C, pH 7 [3]

Log P 1.67 Octanol-water partition coefficient [3]
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Property Value Conditions / Notes

Enthalpy of Fusion (ΔHₓᵤₛ) 40.9 kJ·mol⁻¹ Determined by DSC [2]

Implications for Pharmaceutical Research

The phenomenon of multiple solubility maxima and the model developed to describe it have significant

practical applications:

Efficient Formulation Development: Understanding this behavior allows scientists to identify
optimal solvent compositions that maximize drug solubility, which is crucial for designing effective

liquid dosage forms like oral solutions or injections [1].
Reduced Experimental Workload: The extended Hildebrand approach enables accurate prediction

of solubility profiles across different temperatures and solvent ratios using a limited set of
experimental data. This saves significant time and resources during pre-formulation studies [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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